Cas no 868976-27-6 (N-(5-{(2-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)butanamide)

• Product Name: N-(5-{(2-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)butanamide
• CAS No: 868976-27-6
• Molecular Formula: C₁₃H₁₄FN₃OS₂
• Molecular Weight: 311.398163318634
• CID: 5912924
• PubChem ID: 7191268

N-(5-{(2-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)butanamide Properties

Names and Identifiers

• N-(5-{(2-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)butanamide
• N-[5-[(2-fluorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]butanamide
• N-(5-((2-fluorobenzyl)thio)-1,3,4-thiadiazol-2-yl)butyramide
• 868976-27-6
• Z29550526
• AKOS001301401
• SR-01000016465
• N~1~-{5-[(2-fluorobenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}butanamide
• SR-01000016465-1
• F1838-2844
• N-(5-{[(2-FLUOROPHENYL)METHYL]SULFANYL}-1,3,4-THIADIAZOL-2-YL)BUTANAMIDE
• Butanamide, N-[5-[[(2-fluorophenyl)methyl]thio]-1,3,4-thiadiazol-2-yl]-

• InChIKey： XEKKHGGVFKYFBH-UHFFFAOYSA-N
• Inchi： 1S/C13H14FN3OS2/c1-2-5-11(18)15-12-16-17-13(20-12)19-8-9-6-3-4-7-10(9)14/h3-4,6-7H,2,5,8H2,1H3,(H,15,16,18)
• SMILES： C(NC1=NN=C(SCC2=CC=CC=C2F)S1)(=O)CCC

Computed Properties

• Exact Mass: 311.05623259g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 311.05623259g/mol
• Heavy Atom Count: 20
• Complexity: 322
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 108Ų

Experimental Properties

• pka: 9.22±0.50(Predicted)
• Density: 1.34±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides